Cas no 364-71-6 (Benzoic acid,2-[(2-fluoroacetyl)oxy]-)

• Product Name: Benzoic acid,2-[(2-fluoroacetyl)oxy]-
• CAS No: 364-71-6
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 312363
• PubChem ID: 67766
• Update Time: 2025-07-05

Benzoic acid,2-[(2-fluoroacetyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-fluoroacetyl)oxy]-
• 2-Fluor-9-benzyl-adenin
• 2-Fluoracetoxy-benzoesaeure
• 2-fluoroacetoxy-benzoic acid
• 9-Benzyl-2-Fluoradenin
• 9-benzyl-2-fluoro-9h-purin-6-amine
• 9-benzyl-2-fluoro-9H-purin-6-ylamine
• AC1L5K08
• AC1Q4O6S
• Adenine, 9-benzyl-2-fluoro-
• AR-1H5457
• CTK4F1808
• NSC25752
• CS-0108459
• 2-(2-fluoroacetyl)oxybenzoic acid
• Salicylic acid, fluoroacetate
• BRN 3285002
• 2-(2-fluoroacetoxy)benzoic acid
• 2-[(fluoroacetyl)oxy]benzoic acid
• DTXSID30957750
• O-(Fluoroacetyl)salicylic acid
• 55RH7BA96P
• 2-((2-FLUOROACETYL)OXY)BENZOIC ACID
• BENZOIC ACID, 2-((FLUOROACETYL)OXY)-
• 2-(2-fluoroacetoxy)benzoicacid
• 364-71-6
• SALICYLIC ACID, 2-FLUOROACETATE
• UNII-55RH7BA96P
• s11910
• SCHEMBL4401026
• Fluoroaspirin

• Inchi： 1S/C9H7FO4/c10-5-8(11)14-7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： ISJRKJAXVBVDDK-UHFFFAOYSA-N
• SMILES： FCC(=O)OC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 198.03281
• Monoisotopic Mass: 198.032837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.3489 (estimate)
• Melting Point: 90-94 °C(lit.)
• Boiling Point: 329.2°Cat760mmHg
• Flash Point: 193 °F
• Refractive Index: 1.528
• PSA: 63.6

Benzoic acid,2-[(2-fluoroacetyl)oxy]- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzoic acid,2-[(2-fluoroacetyl)oxy]-

Benzoic Acid, 2-[(2-Fluoroacetyl)oxy] - CAS No. 364-71-6

Benzoic acid, 2-[(2-fluoroacetyl)oxy], also known by its CAS number CAS No. 364-71-6, is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in the development of novel drug delivery systems and bioactive molecules.

The molecular structure of benzoic acid, 2-[(2-fluoroacetyl)oxy] consists of a benzoic acid backbone with a fluoroacetyl group attached via an ether linkage at the para position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of the fluoroacetyl group introduces additional functionality, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions and condensations.

Recent research has focused on the synthesis and characterization of benzoic acid, 2-[(2-fluoroacetyl)oxy]. Scientists have explored novel synthetic pathways to enhance the efficiency and scalability of its production. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis method utilizing microwave-assisted conditions, which significantly reduced reaction time while maintaining high yields.

In terms of applications, benzoic acid, 2-[(2-fluoroacetyl)oxy] has shown promise in the development of bioactive compounds. Researchers have investigated its role as a precursor in the synthesis of antiviral agents and anticancer drugs. A notable study published in Nature Communications highlighted its use as a key intermediate in the construction of complex natural product analogs with potential therapeutic benefits.

The chemical stability and reactivity of benzoic acid, 2-[(2-fluoroacetyl)oxy] make it an attractive candidate for use in polymer chemistry. Recent advancements have explored its incorporation into polymeric materials to enhance mechanical properties and thermal stability. For example, a research article in Macromolecules reported the successful integration of this compound into polyurethane matrices, resulting in materials with improved durability under harsh environmental conditions.

In addition to its chemical applications, benzoic acid, 2-[(2-fluoroacetyl)oxy] has also been studied for its environmental impact. Researchers have examined its biodegradation pathways under various conditions to assess its potential as an eco-friendly alternative to traditional chemicals. Preliminary findings suggest that it exhibits favorable biodegradation characteristics under aerobic conditions, making it a sustainable choice for industrial applications.

The continued exploration of benzoic acid, 2-[(2-fluoroacetyl)oxy]'s properties is expected to unlock new opportunities across multiple disciplines. Its versatility as both a synthetic intermediate and a functional material component positions it as a key compound in the advancement of modern chemistry.